Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate

• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol
• IUPAC Name: ethyl N-[(1-benzylpiperidin-4-ylidene)amino]carbamate
• InChI: InChI=1S/C15H21N3O2/c1-2-20-15(19)17-16-14-8-10-18(11-9-14)12-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H,17,19)
• InChI Key: RRRQTCVPAYFPQF-UHFFFAOYSA-N
• SMILES: CCOC(=O)NN=C1CCN(CC1)CC2=CC=CC=C2

Description

Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate, also known as EBPC, is a compound that has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. The sigma-1 receptor is a chaperone protein that is involved in the regulation of various cellular processes. Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate has been found to bind to the sigma-1 receptor and modulate its activity, which may have implications for the treatment of neurological disorders.
Biochemical and Physiological Effects:
Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate has been found to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may have implications for the treatment of depression. It has also been found to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate in lab experiments is that it is a relatively stable compound that is easy to synthesize. It has also been found to have a range of potential applications in scientific research. One limitation of using Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate. One area of research is the development of new sigma-1 receptor modulators that are more potent and selective than Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate. Another area of research is the investigation of the potential therapeutic applications of Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate in the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate and its effects on the sigma-1 receptor.

Synthesis Methods

Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate is synthesized by reacting ethyl hydrazinecarboxylate with benzylidene-4-piperidone. The reaction takes place in the presence of a catalyst, typically zinc chloride. The resulting product is a yellow crystalline solid that is soluble in organic solvents.

Scientific Research Applications

Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to bind to the sigma-1 receptor, a protein that is involved in various cellular processes, including ion channel regulation, calcium signaling, and cell survival. Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate has been found to modulate the activity of the sigma-1 receptor, which may have implications for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.